Cas no 522646-18-0 ((R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine)

• Product name: (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine
• CAS No: 522646-18-0
• MF: C₁₉H₂₅NO₂
• MW: 299.4073
• CID: 1029129
• PubChem ID: 11335556

(R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-N-(3,4-Dimethoxyphenethyl)-2-phenylpropan-1-amine
• LogP
• (2R)-N-[2-(3,4-dimethoxyphenyl)ethyl]-2-phenylpropan-1-amine
• 522646-18-0
• (r)-[2-(3,4-dimethoxy-phenyl)-ethyl]-(2-phenyl-propyl)-amine
• QBPDTUOJPLQZSD-HNNXBMFYSA-N
• DTXSID60462786
• SCHEMBL6094349

• Inchi： InChI=1S/C19H25NO2/c1-15(17-7-5-4-6-8-17)14-20-12-11-16-9-10-18(21-2)19(13-16)22-3/h4-10,13,15,20H,11-12,14H2,1-3H3/t15-/m0/s1
• InChI Key： QBPDTUOJPLQZSD-HNNXBMFYSA-N
• SMILES： C[C@@H](CNCCC1=CC(=C(C=C1)OC)OC)C2=CC=CC=C2

Computed Properties

• Exact Mass: 299.18865
• Monoisotopic Mass: 299.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49